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These application notes provide a detailed protocol for the experimental use of BMS-795311, a
potent cholesteryl ester transfer protein (CETP) inhibitor, in a transgenic mouse model. The
provided methodologies are based on preclinical findings and are intended to guide
researchers in designing and executing similar in vivo studies.

Introduction

BMS-795311 is a powerful, orally bioavailable inhibitor of cholesteryl ester transfer protein
(CETP), with an IC50 of 4 nM in enzyme-based assays and 0.22 pyM in human whole plasma
assays.[1] It has been demonstrated to effectively inhibit plasma cholesteryl ester (CE) transfer
activity and increase high-density lipoprotein-cholesterol (HDL-C) levels in vivo.[1][2] The
following protocols are designed for studying the effects of BMS-795311 in human CETP
(hCETP)/apoB-100 dual transgenic mice, a relevant model for investigating lipid metabolism.

Quantitative Data Summary
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The following tables summarize key quantitative data from in vivo studies with BMS-795311 in
various animal models, with a focus on mice.

Table 1: In Vivo Efficacy of BMS-795311 in hCETP/apoB-100 Dual Transgenic Mice[1]

Parameter Dosage (Oral) Duration Effect

CETP Activity Inhibition of plasma
o 1 mg/kg 8 hours o

Inhibition CE transfer activity

45% increase at 10

HDL-C Increase 3-10 mg/kg 3 days
mg/kg
Table 2: Pharmacokinetic Profile of BMS-795311 in Mice[1]
. Dosing
Parameter Value Dosing (Oral)
(Intravenous)
Bioavailability 37% 10 mg/kg
Cmax 5.3 ng/mL 10 mg/kg
Terminal Elimination
6 hours - 5 mg/kg
Half-Life
Plasma Clearance 2.0 mL/min/kg - 5 mg/kg
Volume of Distribution 0.8 L/kg - 5 mg/kg

Signaling Pathway

BMS-795311 acts by directly inhibiting the cholesteryl ester transfer protein (CETP). CETP
facilitates the transfer of cholesteryl esters from high-density lipoprotein (HDL) to apolipoprotein
B-containing lipoproteins (like LDL and VLDL) in exchange for triglycerides. By inhibiting this
process, BMS-795311 leads to an increase in HDL-C levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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